Cas no 1608-51-1 (4-Fluorochalcone)

• Product Name: 4-Fluorochalcone
• CAS No: 1608-51-1
• MF: C₁₅H₁₁FO
• MW: 226.2456
• MDL: MFCD00443467
• CID: 208899
• PubChem ID: 87570220
• Update Time: 2025-09-28

4-Fluorochalcone Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)-1-phenylprop-2-en-1-one
• 2-Propen-1-one,3-(4-fluorophenyl)-1-phenyl-
• 4-Fluorochalcone
• 2-(4-Fluorobenzal)acetophenone
• 2-(4-Fluorobenzylidene)acetophenone
• 3-(4-fluorophenyl)-1-phenyl-2-propen-1-one
• NCIOpen2_005449
• NYSCQZARWVHQBE-UHFFFAOYSA-N
• VZ29092
• F0459
• 4-FLUORO CHALCONE
• (E)-3-(4'-Fluorophenyl)-1-phenylprop-2-en-1-one
• STL281772
• CHEMBL2234233
• 4-fluoro-chalcone
• 3-(4-Fluorophenyl)-1-phenyl-2-propen-1-one, AldrichCPR
• CCRIS 2224
• SCHEMBL657887
• (E)-3-(4-fluorophenyl)-1-phenyl-prop-2-en-1-one
• (2E)-3-(4-Fluorophenyl)-1-phenyl-2-propen-1-one #
• p-Fluorostyryl phenyl ketone
• MFCD00443467
• 3-(4-Fluoro-phenyl)-1-phenyl-propanone
• 1608-51-1
• Z46028365
• 22966-07-0
• SR-01000078645-1
• 2-Propen-1-one, 3-(4-fluorophenyl)-1-phenyl-
• 2-Propen-1-one, 3-(4-fluorophenyl)-1-phenyl-, (2E)-
• (E)-3-(4-fluorophenyl)-1-phenylprop-2-en-1-one
• DTXSID901030857
• (2E)-3-(4-fluorophenyl)-1-phenylprop-2-en-1-one
• CS-0063143
• F19822
• SR-01000078645
• (E)-3-(4-fluorophenyl)-1-phenyl-2-propen-1-one
• NSC-88515
• Chalcone, 4-fluoro-
• NSC88515
• AKOS001334724
• NSC 88515

• MDL： MFCD00443467
• Inchi： 1S/C15H11FO/c16-14-9-6-12(7-10-14)8-11-15(17)13-4-2-1-3-5-13/h1-11H
• InChI Key： NYSCQZARWVHQBE-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C([H])=C([H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 226.07900
• Monoisotopic Mass: 226.079393
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Yellow crystalline powder
• Density: 1.166
• Melting Point: 87.0 to 91.0 deg-C
• Boiling Point: 345.9°Cat760mmHg
• Flash Point: 157.3°C
• Refractive Index: 1.608
• PSA: 17.07000
• LogP: 3.72180
• Solubility: Not determined

4-Fluorochalcone Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

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